Cas no 1892192-41-4 (tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate
• CAS No: 1892192-41-4
• MF: C₁₂H₁₆ClNO₄S
• MW: 305.77774143219
• CID: 5738617
• PubChem ID: 117490969
• Update Time: 2025-06-13

tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-{3-[(chlorosulfonyl)methyl]phenyl}carbamate
• 1892192-41-4
• EN300-1577581
• tert-ButylN-{3-[(chlorosulfonyl)methyl]phenyl}carbamate
• Tert-butyl N-[3-(chlorosulfonylmethyl)phenyl]carbamate
• Carbamic acid, N-[3-[(chlorosulfonyl)methyl]phenyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate

• Inchi： 1S/C12H16ClNO4S/c1-12(2,3)18-11(15)14-10-6-4-5-9(7-10)8-19(13,16)17/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： BIUHVPLBXDLCRN-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=C(C=1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 305.0488569g/mol
• Monoisotopic Mass: 305.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 381.8±35.0 °C(Predicted)
• pka: 13.44±0.70(Predicted)

Additional information on tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate

Introduction to Tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate (CAS No. 1892192-41-4)

Tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate, a compound with the chemical formula C₁₄H₁₅ClNO₄, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS NO. 1892192-41-4, has garnered attention due to its unique structural and functional properties. The presence of a tert-butyl group and a chlorosulfonyl substituent on a phenyl ring, combined with a carbamate moiety, makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate structure is characterized by its high reactivity, which stems from the electrophilic nature of the chlorosulfonyl group. This feature allows the compound to participate in nucleophilic substitution reactions, making it valuable in the development of novel drug candidates. The tert-butyl group, on the other hand, provides steric hindrance and stability to the molecule, enhancing its suitability for further functionalization.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as protease inhibitors, which has made them particularly relevant in the treatment of diseases such as cancer and neurodegenerative disorders. The 3-(chlorosulfonyl)methylphenyl moiety in Tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate specifically contributes to its inhibitory potential by interacting with target enzymes.

One of the most compelling applications of this compound is in the field of oncology. Researchers have been exploring its potential as an inhibitor of various kinases involved in cancer cell proliferation and survival. The chlorosulfonyl group, in particular, has been shown to enhance binding affinity to these kinases, leading to more effective inhibition. This has prompted several academic and industrial research groups to incorporate this scaffold into their drug discovery programs.

The synthesis of Tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key step involves the reaction between 3-chlorosulfonylmethylbenzene and tert-butyl carbamate under controlled conditions. This reaction typically proceeds via an SNAr mechanism, where the nucleophilic carbamate attacks the electrophilic chlorosulfonyl carbon.

The importance of this compound cannot be overstated, especially in light of recent advancements in medicinal chemistry. The ability to modify the phenyl ring and the carbamate group allows for fine-tuning of biological activity. For instance, introducing fluorine atoms or other halogens can enhance metabolic stability and bioavailability. These modifications are crucial for developing drugs that can withstand enzymatic degradation and reach their target sites effectively.

Recent studies have also highlighted the role of Tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate in addressing drug resistance. Cancer cells often develop resistance to existing therapies by altering their kinase expression levels or by modifying their metabolic pathways. By targeting these kinases with highly specific inhibitors like tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate, researchers aim to overcome these resistance mechanisms and improve patient outcomes.

The compound's potential extends beyond oncology; it has also shown promise in treating inflammatory diseases. Inflammatory processes often involve aberrant kinase activity, making them susceptible to inhibition by carbamate-based molecules. Preclinical studies have demonstrated that derivatives of Tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and NF-κB.

In conclusion, Tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate (CAS No. 1892192-41-4) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new biological targets and therapeutic strategies, compounds like tert-butyl N-{3-(chlorosulfonyl)methylphenyl}carbamate will undoubtedly play a crucial role in addressing some of the most pressing medical challenges of our time.